(E)-3-benzyl-6-(3-(trifluoromethyl)styryl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(E)-3-benzyl-6-(3-(trifluoromethyl)styryl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” is a derivative of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole . The [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole system is a bicyclic analog of two very important components, 1,2,4-triazole and 1,3,4-thiadiazole . These compounds have attracted much interest in the field of synthetic organic chemistry and medicinal chemistry due to their broad spectrum of pharmacological and biological activities .
Synthesis Analysis
The synthesis of fluorinated [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives has been achieved by cyclocondensation of 5-substituted 4-amino-1,2,4-triazole-3-thiols with fluoro-substituted aromatic acids using phosphoryl chloride as a cyclizing agent .
Molecular Structure Analysis
The molecular structure of “(E)-3-benzyl-6-(3-(trifluoromethyl)styryl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” is characterized by spectroscopic techniques, including IR, 1H NMR, and mass spectra .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds involve the cyclocondensation of 5-substituted 4-amino-1,2,4-triazole-3-thiols with fluoro-substituted aromatic acids .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(E)-3-benzyl-6-(3-(trifluoromethyl)styryl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” are characterized by its IR spectrum, 1H NMR spectrum, and mass spectra .
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “(E)-3-benzyl-6-(3-(trifluoromethyl)styryl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole”:
Antiviral Activity
This compound has been studied for its potential to inhibit the neuraminidase enzyme and block the active site of the M2 protein of the influenza A virus .
Anti-Tuberculosis Agent
It has shown promise as a therapeutic target for anti-tuberculosis (TB) agents due to its interaction with shikimate dehydrogenase, essential for chorismate biosynthesis .
Drug Design and Development
The structure–activity relationship of this compound is significant in drug design and discovery, particularly in in silico pharmacokinetic and molecular modeling studies .
Energy Storage
Derivatives of this compound have been used to improve the capacity and cyclic stability of lithium-sulfur batteries by suppressing the diffusion of polysulfides .
Antimicrobial Activity
These derivatives have been evaluated for their ability to disrupt DNA replication processes, inhibiting bacterial and cancer cell growth .
Urease Inhibition
New series of these derivatives were designed and synthesized to evaluate against urease enzyme, which is significant in various biological processes .
Antimicrobial Research
The antimicrobial activity of these derivatives has been investigated against a panel of bacteria and fungi, including resistant strains .
Future Directions
properties
IUPAC Name |
3-benzyl-6-[(E)-2-[3-(trifluoromethyl)phenyl]ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13F3N4S/c20-19(21,22)15-8-4-7-14(11-15)9-10-17-25-26-16(23-24-18(26)27-17)12-13-5-2-1-3-6-13/h1-11H,12H2/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSDLKYWRJHWXIP-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)C=CC4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)/C=C/C4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13F3N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.